Cas no 180044-55-7 (Acetic acid, [[(2-fluorophenyl)methyl]thio]-)

Acetic acid, [[(2-fluorophenyl)methyl]thio]-, is a fluorinated thioether derivative of acetic acid, characterized by the presence of a 2-fluorobenzylthio group. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of pharmacologically active molecules or functionalized materials. The fluorine substituent enhances its reactivity in electrophilic and nucleophilic transformations, while the thioether linkage provides stability and selective modification opportunities. Its structural features make it suitable for applications in medicinal chemistry, agrochemical synthesis, and material science. The compound is typically handled under controlled conditions due to its reactivity and potential sensitivity to oxidation.

Acetic acid, [[(2-fluorophenyl)methyl]thio]- structure

180044-55-7 structure

Product Name:Acetic acid, [[(2-fluorophenyl)methyl]thio]-

CAS No:180044-55-7

MF:C₉H₉FO₂S

MW:200.229964971542

CID:1370748

PubChem ID:17608964

Update Time:2025-06-07

Acetic acid, [[(2-fluorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

- Acetic acid, [[(2-fluorophenyl)methyl]thio]-
- 2-((2-Fluorobenzyl)thio)acetic acid
- G71779
- 180044-55-7
- [(2-fluorobenzyl)sulfanyl]acetic acid
- MFCD09809971
- STK325681
- 2-[(2-Fluorophenyl)methylsulphanyl]aceticacid
- PS-11530
- {[(2-FLUOROPHENYL)METHYL]SULFANYL}ACETIC ACID
- AKOS000152485
- 2-[(2-fluorophenyl)methylsulfanyl]acetic acid
- 2-[(2-Fluorophenyl)methylsulphanyl]acetic acid
- Inchi： 1S/C9H9FO2S/c10-8-4-2-1-3-7(8)5-13-6-9(11)12/h1-4H,5-6H2,(H,11,12)
- InChI Key： WYYYOCFFKHMWML-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)CC1C=CC=CC=1F

Computed Properties

Exact Mass: 200.03077
Monoisotopic Mass: 200.03072886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 62.6Å²

Experimental Properties

PSA: 37.3

Acetic acid, [[(2-fluorophenyl)methyl]thio]- Pricemore >>

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